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Compound of Interest

Compound Name: D-2-Phosphoglyceric acid

Cat. No.: B3327455 Get Quote

An In-depth Technical Guide to D-2-Phosphoglyceric Acid: Chemical Properties and Stability

For researchers, scientists, and professionals in drug development, a thorough understanding

of key metabolic intermediates is crucial. D-2-Phosphoglyceric acid (2-PGA), a central

molecule in glycolysis, serves not only as a critical component of cellular energy metabolism

but also as a potential biomarker for monitoring metabolic states.[1] This technical guide

provides a comprehensive overview of the chemical properties and stability of D-2-
Phosphoglyceric acid, complete with data tables, experimental protocols, and pathway

visualizations.

Chemical Properties of D-2-Phosphoglyceric Acid
D-2-Phosphoglyceric acid is a sugar acid derivative, specifically a glyceric acid, that plays a

pivotal role as the substrate in the ninth step of glycolysis.[2][3][4] Its chemical structure and

properties are fundamental to its biological function.

Below is a summary of its key quantitative properties, compiled from various chemical

databases.
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Property Value Source(s)

Molecular Formula C₃H₇O₇P [2][5]

Average Molecular Weight 186.06 g/mol [2][5]

Monoisotopic Molecular

Weight
185.99293956 Da [5]

IUPAC Name
(2R)-3-hydroxy-2-

(phosphonooxy)propanoic acid
[5]

Water Solubility 20.3 mg/mL [2][3]

logP (Octanol-Water Partition

Coefficient)

-2.2 (ALOGPS), -1.6

(ChemAxon), -2.6 (PubChem)
[2][3][5]

pKa (Strongest Acidic) 0.81 [2][3]

Physiological Charge -3 [2][3]

Polar Surface Area 124.29 Å² [2][3][5]

Hydrogen Bond Donor Count 4 [2][3]

Hydrogen Bond Acceptor

Count
6 [2][3]

Storage Temperature -20°C [6]

Stability Profile
The stability of D-2-Phosphoglyceric acid is a critical consideration for its extraction, handling,

and analysis. Its degradation is influenced by temperature, pH, and enzymatic activity.

Temperature Stability: To minimize both enzymatic and chemical degradation, it is crucial to

maintain low temperatures during extraction and processing.[7] Centrifugation steps should

be performed at refrigerated temperatures (e.g., 4°C).[7] While short-term exposure to high

temperatures (e.g., 95°C in 75% ethanol) can be used for metabolite extraction, samples

must be cooled on ice immediately after to prevent degradation.[7] For long-term

preservation, dried extracts should be stored at -80°C.[7]
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pH Stability: The pH of extraction solvents can significantly impact the stability of

phosphorylated compounds like 2-PGA.[7] Acidic conditions are often employed to aid in

protein precipitation, which can help stabilize these metabolites.[7] However, the presence of

specific enzymes, such as 2-phosphoglycerate phosphatase which has a pH optimum of 5.5,

indicates that 2-PGA can be enzymatically degraded under mildly acidic conditions.[8]

Therefore, the optimal pH for stability should be determined empirically for any given

experimental system.

Enzymatic Stability: As an intermediate in major metabolic pathways, 2-PGA is a substrate

for several enzymes. Its conversion to phosphoenolpyruvate is catalyzed by enolase, while

phosphoglycerate mutase mediates the interconversion between 2-PGA and 3-PGA.[9][10]

[11] The presence of phosphatases can also lead to its dephosphorylation.[8] Therefore,

rapid quenching of metabolic activity is a critical first step in any analytical protocol.

Role in Metabolic Pathways
D-2-Phosphoglyceric acid is a key intermediate in the central energy-yielding pathway of

glycolysis and is also involved in other biosynthetic pathways.[1][12]

The primary role of 2-PGA is in the glycolytic pathway, where it is formed from D-3-

Phosphoglyceric acid in a reaction catalyzed by phosphoglycerate mutase. Subsequently, the

enzyme enolase catalyzes the dehydration of 2-PGA to form the high-energy compound

phosphoenolpyruvate (PEP).[2][4][13] This reaction is a crucial step that sets up the final

substrate-level phosphorylation in glycolysis to generate ATP.

Glycolysis: Step 8 to 9

3-Phosphoglycerate D-2-Phosphoglyceric Acid

 Phosphoglycerate
Mutase Phosphoenolpyruvate

 Enolase
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Core reaction of D-2-Phosphoglyceric acid in the glycolytic pathway.
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Accurate quantification and analysis of D-2-Phosphoglyceric acid require meticulous sample

handling and extraction to preserve its in-vivo state. The following is a generalized protocol for

the extraction and stability analysis of 2-PGA from cell cultures.

Objective: To assess the stability of D-2-Phosphoglyceric acid under various temperature and

pH conditions.

Methodology:

Sample Preparation:

Culture cells to the desired density.

Prepare incubation buffers at various pH values (e.g., pH 5.0, 7.4, 8.5) using appropriate

buffer systems.

Prepare quenching solution: 60% methanol, pre-chilled to -40°C.

Metabolism Quenching and Cell Lysis:

Rapidly harvest cells by centrifugation at 4°C.

Remove the supernatant and immediately add the pre-chilled quenching solution to the

cell pellet to halt enzymatic activity.

Lyse cells using sonication or bead beating, ensuring the sample remains on ice.

Incubation for Stability Testing:

Centrifuge the cell lysate at high speed (e.g., >12,000 x g) at 4°C to pellet cell debris.

Divide the supernatant (containing 2-PGA) into aliquots.

Adjust the pH of aliquots using the prepared incubation buffers.

Incubate aliquots at different temperatures (e.g., 4°C, 25°C, 37°C).
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Collect time points (e.g., 0, 1, 2, 4, 8 hours) by transferring a portion of the incubating

sample to a new tube and immediately freezing it in liquid nitrogen.

Extraction for Analysis:

For each time point, perform a final extraction. A common method involves hot ethanol:

Add pre-heated 75% ethanol (95°C) to the sample.[7]

Incubate for 3-5 minutes at 95°C.[7]

Immediately cool the sample on ice.[7]

Centrifuge at high speed at 4°C to pellet any precipitates.[7]

Sample Analysis:

Collect the supernatant.

Dry the supernatant completely using a vacuum evaporator.[7]

Reconstitute the dried extract in a solvent compatible with the analytical platform (e.g.,

water or a specific mobile phase for LC-MS).

Analyze the concentration of D-2-Phosphoglyceric acid using a validated method, such

as Liquid Chromatography-Mass Spectrometry (LC-MS/MS) or Gas Chromatography-

Mass Spectrometry (GC-MS).[5]

Plot the concentration of 2-PGA against time for each condition to determine its stability

profile.

The workflow for this stability assessment is visualized below.
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Experimental workflow for assessing D-2-Phosphoglyceric acid stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3327455?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3327455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

